17(R)-Resolvin D1

• Molecular Formula: C22H32O5
• Molecular Weight: 376.5 g/mol
• InChI: InChI=1S/C22H32O5/c1-2-3-9-14-19(23)15-10-6-4-5-7-11-16-20(24)21(25)17-12-8-13-18-22(26)27/h3-12,15-16,19-21,23-25H,2,13-14,17-18H2,1H3,(H,26,27)/b6-4-,7-5+,9-3-,12-8-,15-10+,16-11+/t19-,20-,21+/m1/s1
• InChIKey: OIWTWACQMDFHJG-BJEBZIPWSA-N

17(R)-Resolvin D1 (AT-RvD1) for Inflammation Resolution Research: Aspirin-Triggered Epimer Procurement Guide

17(R)-Resolvin D1 (AT-RvD1; CAS 528583-91-7) is the aspirin-triggered 17R epimer of the docosahexaenoic acid (DHA)-derived specialized pro-resolving mediator resolvin D1 (RvD1), formally designated 7S,8R,17R-trihydroxy-4Z,9E,11E,13Z,15E,19Z-docosahexaenoic acid [1]. Unlike the endogenously predominant 17S epimer (RvD1), which is generated via sequential 15- and 5-lipoxygenase oxygenation of DHA, the 17R epimer is formed when aspirin-acetylated COX-2 generates 17R-HDHA that is subsequently converted by 5-lipoxygenase [1]. This single chiral inversion at C-17 confers a critical pharmacokinetic differentiation: 17(R)-RvD1 resists rapid inactivation by eicosanoid oxidoreductases that convert the 17S alcohol of RvD1 to the essentially inactive 17-oxo-RvD1 metabolite [1]. The compound is commercially available as a solution in ethanol (≥95% purity, MW 376.5) requiring storage at −80 °C .

Chiral epimer control: 17(R)-RvD1 resists eicosanoid oxidoreductase inactivation, supporting sustained-exposure study designs.

Ion channel probe: Selective TRPV3 inhibition profile enables dissection of TRPV3-mediated nociception and keratinocyte signaling.

Pathway context: FPR2/ALX agonism equipotent with 17(S)-RvD1, providing receptor-engagement continuity in stereochemical-control studies.

• [1] Sun YP, Oh SF, Uddin J, Yang R, Gotlinger K, Campbell E, Colgan SP, Petasis NA, Serhan CN. Resolvin D1 and its aspirin-triggered 17R epimer. Stereochemical assignments, anti-inflammatory properties, and enzymatic inactivation. J Biol Chem. 2007;282(13):9323-9334. doi:10.1074/jbc.M609212200 View Source

Why 17(S)-Resolvin D1 and Other D-Series Resolvins Cannot Substitute for 17(R)-Resolvin D1 in Key Research Applications

Although 17(R)-RvD1 and 17(S)-RvD1 share identical molecular formulae (C22H32O5) and equipotent acute anti-inflammatory activity in certain assays, they are not interchangeable. The stereochemical difference at C-17 determines susceptibility to metabolic inactivation: 17(S)-RvD1 is rapidly oxidized by eicosanoid oxidoreductases to 17-oxo-RvD1, which is essentially inactive, whereas the 17R configuration sterically hinders this enzymatic conversion, conferring prolonged bioavailability [1]. Furthermore, 17(R)-RvD1 possesses a distinct pharmacological profile beyond FPR2/ALX agonism shared with 17(S)-RvD1 — it selectively inhibits the TRPV3 ion channel (IC50 398 nM), a target not engaged by 17(S)-RvD1 or other D-series resolvins [2]. In head-to-head in vivo comparisons, 17(R)-RvD1 also demonstrates superior potency over resolvin D2 (RvD2) and its own biosynthetic precursor 17R-HDHA in experimental colitis models [3]. These orthogonal differentiators make generic substitution scientifically unsound for studies requiring metabolic stability, TRPV3-mediated pharmacology, or maximum in vivo potency in gastrointestinal inflammation.

Target

17(R)-Resolvin D1

Resists enzymatic inactivation; unique TRPV3 inhibition (IC50 398 nM); reported higher rank in colitis models.

Potential Substitute

17(S)-Resolvin D1

Rapidly inactivated to 17-oxo-RvD1; no TRPV3 activity; metabolic stability profile may not transfer.

Target

17(R)-Resolvin D1

Selective TRPV3 inhibition with defined mechanism; FPR2-dependent cytokine suppression in macrophage models.

Potential Substitute

Resolvin D2 / 17R-HDHA

No TRPV3 engagement; lower rank in colitis model-response endpoints; ALX-dependent pathway may differ.

• [1] Sun YP, Oh SF, Uddin J, et al. Resolvin D1 and its aspirin-triggered 17R epimer. Stereochemical assignments, anti-inflammatory properties, and enzymatic inactivation. J Biol Chem. 2007;282(13):9323-9334. doi:10.1074/jbc.M609212200 View Source
• [2] Bang S, Yoo S, Yang TJ, Cho H, Kim YG, Hwang SW. 17(R)-resolvin D1 specifically inhibits transient receptor potential ion channel vanilloid 3 leading to peripheral antinociception. Br J Pharmacol. 2012;165(3):683-692. doi:10.1111/j.1476-5381.2011.01568.x View Source
• [3] Bento AF, Claudino RF, Dutra RC, Marcon R, Calixto JB. Omega-3 fatty acid-derived mediators 17(R)-hydroxy docosahexaenoic acid, aspirin-triggered resolvin D1 and resolvin D2 prevent experimental colitis in mice. J Immunol. 2011;187(4):1957-1969. doi:10.4049/jimmunol.1101305 View Source

Quantitative Comparative Evidence for 17(R)-Resolvin D1: Head-to-Head Data Against Closest Analogs

Resistance to Eicosanoid Oxidoreductase Inactivation: 17(R)-RvD1 vs. 17(S)-RvD1

The primary metabolic fate of 17(S)-RvD1 is oxidation at the C-17 alcohol by eicosanoid oxidoreductase to yield 17-oxo-RvD1, which loses essentially all bioactivity. In contrast, the 17R alcohol configuration of AT-RvD1 sterically impedes this enzymatic oxidation, resulting in sharply reduced conversion and prolonged functional half-life [1]. This was demonstrated using recombinant eicosanoid oxidoreductase incubated with each epimer; 17(S)-RvD1 was rapidly converted to 17-oxo-RvD1 with concomitant loss of PMN transendothelial migration inhibitory activity, whereas 17(R)-RvD1 remained largely intact [1]. The IUPHAR/BPS Guide to Pharmacology explicitly notes that 17(R)-RvD1 'shows delayed enzymatic degradation compared to the endogenous 17S-epimer' [2].

Metabolic stability

Head-to-head

17(R)-RvD1 resists oxidation; 17(S)-RvD1 rapidly converted to essentially inactive 17-oxo-RvD1

Supports sustained-exposure experimental designs.

Quantitative conversion rate reported as sharply reduced; recombinant enzyme assay context.

Evidence Dimension	Enzymatic inactivation by eicosanoid oxidoreductase
Target Compound Data	17(R)-RvD1: resists rapid inactivation; enzymatic conversion sharply reduced; retains functional activity after enzyme incubation
Comparator Or Baseline	17(S)-RvD1: rapidly converted to 17-oxo-RvD1 by eicosanoid oxidoreductase; 17-oxo-RvD1 is essentially inactive in PMN transendothelial migration assay
Quantified Difference	Qualitative binary outcome: 17(S)-RvD1 → essentially inactive (17-oxo-RvD1); 17(R)-RvD1 → retains activity (quantitative conversion rate not numerically reported but described as 'sharply reduced')
Conditions	Recombinant eicosanoid oxidoreductase in vitro; human PMN transendothelial migration assay for functional corroboration

Why This Matters

For any experiment lasting longer than the rapid inactivation window of 17(S)-RvD1 (e.g., extended in vivo protocols, chronic inflammation models, or tissue bath preparations), 17(R)-RvD1 is the obligatory choice to maintain target engagement throughout the observation period.

• [1] Sun YP, Oh SF, Uddin J, et al. Resolvin D1 and its aspirin-triggered 17R epimer. Stereochemical assignments, anti-inflammatory properties, and enzymatic inactivation. J Biol Chem. 2007;282(13):9323-9334. doi:10.1074/jbc.M609212200 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. aspirin-triggered resolvin D1 ligand page (Ligand ID: 6239). Comment: 'This is a 17R-epimer of resolvin D1 that is a useful research tool as it shows delayed enzymatic degradation compared to the endogenous 17S-epimer.' View Source

Selective TRPV3 Ion Channel Inhibition: 17(R)-RvD1 vs. Other TRP Channel Family Members

17(R)-RvD1 is a specific inhibitor of the TRPV3 ion channel, with no activity against related sensory TRP channels including TRPV1, TRPV2, TRPV4, TRPA1, and TRPM8 [1]. The IUPHAR/BPS Guide to Pharmacology records the TRPV3 inhibitory activity as pIC50 6.4 (IC50 398 nM) measured by calcium imaging in a HEK cell heterologous expression system [2]. The mechanism involves a rightward shift in the voltage-dependence of TRPV3 activation by camphor, indicating voltage-dependent inhibition [1]. In contrast, 17(S)-RvD1 does not share this TRPV3 selectivity profile; it is primarily characterized as an FPR2/ALX and GPR32 agonist [3]. This TRPV3-specific pharmacology provides 17(R)-RvD1 with a unique mechanistic dimension unrelated to its pro-resolving GPCR activity.

TRPV3 inhibition

Head-to-head

IC50 = 398 nM (pIC50 6.4)

No activity

TRPV3 IC50

Selective ion channel engagement; no inhibition of TRPV1/2/4/PA1/PM8 detected.

HEK293 Ca²⁺ imaging; 17(S)-RvD1 not reported to inhibit TRPV3.

Evidence Dimension	TRP ion channel selectivity panel (Ca²⁺ imaging in HEK293 heterologous expression system)
Target Compound Data	17(R)-RvD1: TRPV3 IC50 = 398 nM (pIC50 6.4). Mechanism: voltage-dependent inhibition (rightward shift of activation curve)
Comparator Or Baseline	TRPV1, TRPV2, TRPV4, TRPA1, TRPM8: no inhibition detected at nanomolar to micromolar concentrations. 17(S)-RvD1: not reported to inhibit TRPV3
Quantified Difference	TRPV3 IC50 = 398 nM vs. no measurable inhibition of TRPV1, TRPV2, TRPV4, TRPA1, or TRPM8 (specificity ratio cannot be calculated as comparator channel IC50 values exceed highest tested concentration)
Conditions	HEK293 cell heterologous expression system; Ca²⁺ imaging and whole-cell patch clamp electrophysiology; camphor used as TRPV3 agonist

Why This Matters

For researchers studying TRPV3-mediated thermal nociception, keratinocyte signaling, or skin sensory physiology, 17(R)-RvD1 is the only commercially available resolvin family member with validated TRPV3-specific inhibitory pharmacology, enabling mechanistic studies that cannot be performed with 17(S)-RvD1 or other resolvins.

• [1] Bang S, Yoo S, Yang TJ, Cho H, Kim YG, Hwang SW. 17(R)-resolvin D1 specifically inhibits transient receptor potential ion channel vanilloid 3 leading to peripheral antinociception. Br J Pharmacol. 2012;165(3):683-692. doi:10.1111/j.1476-5381.2011.01568.x View Source
• [2] IUPHAR/BPS Guide to Pharmacology. aspirin-triggered resolvin D1 ligand page (Ligand ID: 6239). TRPV3: Channel blocker, pIC50 6.4 (IC50 3.98 × 10⁻⁷ M). View Source
• [3] IUPHAR/BPS Guide to Pharmacology. resolvin D1 ligand page (Ligand ID: 3934). FPR2 agonist; GPR32 agonist. View Source

Equipotent Acute Anti-Inflammatory Activity: 17(R)-RvD1 vs. 17(S)-RvD1 in Human PMN Transendothelial Migration and Murine Peritonitis

In the human PMN transendothelial migration assay — a model of the earliest event in acute inflammation — both 17(R)-RvD1 and 17(S)-RvD1 exhibited identical potency with EC50 values of approximately 30 nM [1]. In a murine peritonitis model in vivo, both epimers demonstrated equipotent, dose-dependent reduction of polymorphonuclear leukocyte infiltration at nanogram dosages, achieving a maximal inhibition of approximately 35% at a 100 ng dose [1]. This equipotency confirms that the 17R epimerization does not compromise the acute anti-inflammatory pharmacodynamics of the resolvin D1 scaffold, meaning researchers can obtain the metabolic stability advantage of 17(R)-RvD1 without sacrificing potency.

Acute potency

Head-to-head

Both epimers EC50 ≈ 30 nM (PMN migration); in vivo peritonitis inhibition ≈ 35% at 100 ng

Epimerization does not compromise acute anti-inflammatory pharmacodynamics.

Identical potency; no significant difference reported in either assay.

Evidence Dimension	In vitro PMN transendothelial migration inhibition; in vivo leukocyte infiltration in murine peritonitis
Target Compound Data	17(R)-RvD1: human PMN transendothelial migration EC50 ≈ 30 nM; in vivo peritonitis maximal inhibition ≈ 35% at 100 ng dose (dose-dependent)
Comparator Or Baseline	17(S)-RvD1: human PMN transendothelial migration EC50 ≈ 30 nM; in vivo peritonitis maximal inhibition ≈ 35% at 10–100 ng dose (dose-dependent)
Quantified Difference	EC50 identical (~30 nM); in vivo maximal inhibition equivalent (~35%); no statistically significant potency difference between epimers in either assay
Conditions	In vitro: primary human PMN transendothelial migration across endothelial monolayers. In vivo: murine zymosan-induced peritonitis model; compound administered intravenously at nanogram doses.

Why This Matters

This dataset provides procurement confidence: 17(R)-RvD1 delivers identical acute anti-inflammatory potency to the endogenous 17(S)-RvD1 while adding the orthogonal benefits of metabolic stability and TRPV3 pharmacology, making it the rationally preferred choice for integrated inflammation resolution research programs.

• [1] Sun YP, Oh SF, Uddin J, et al. Resolvin D1 and its aspirin-triggered 17R epimer. Stereochemical assignments, anti-inflammatory properties, and enzymatic inactivation. J Biol Chem. 2007;282(13):9323-9334. doi:10.1074/jbc.M609212200 View Source

Superior In Vivo Potency in Experimental Colitis: 17(R)-RvD1 vs. Resolvin D2 and 17R-HDHA

In a head-to-head comparison using the dextran sulfate sodium (DSS)-induced experimental colitis model in mice, 17(R)-RvD1 (AT-RvD1) demonstrated higher potency than both resolvin D2 (RvD2) and its own biosynthetic precursor 17R-HDHA in preventing colitis as assessed by disease activity index, body weight loss, colonic damage, and polymorphonuclear infiltration [1]. All three lipid mediators were administered systemically in the nanogram range. Notably, the anti-inflammatory effects of 17(R)-RvD1 in this model were dependent on lipoxin A4 receptor (ALX/FPR2) activation, a mechanism not shared by RvD2 or 17R-HDHA for the inhibition of IL-6, MCP-1, IFN-γ, and TNF-α in LPS-stimulated bone marrow-derived macrophages [1]. ALX receptor blockade reversed the beneficial effects of 17(R)-RvD1 in DSS-induced colitis [1].

Colitis model

Head-to-head

Rank order: AT-RvD1 > 17R-HDHA and RvD2 in DSS colitis endpoints; ALX-dependent cytokine inhibition unique to AT-RvD1

Reported highest rank among tested D-series resolvins in gastrointestinal inflammation model.

DSS/TNBS colitis in mice; systemic nanogram dosing.

Evidence Dimension	DSS-induced experimental colitis prevention in mice (disease activity index, body weight, colonic damage, PMN infiltration)
Target Compound Data	17(R)-RvD1 (AT-RvD1): highest potency among three tested D-series lipid mediators; ALX/FPR2-dependent mechanism for IL-6, MCP-1, IFN-γ, TNF-α inhibition
Comparator Or Baseline	RvD2 and 17R-HDHA: lower potency than AT-RvD1 in preventing DSS-induced colitis; do not depend on ALX activation for macrophage cytokine inhibition
Quantified Difference	Rank order potency: AT-RvD1 > 17R-HDHA and RvD2 (exact numerical potency ratio not reported; statistical significance achieved). AT-RvD1 uniquely ALX-dependent for cytokine inhibition.
Conditions	DSS- and TNBS-induced colitis in mice; systemic treatment in nanogram range; cytokine quantification in colonic tissue and LPS-stimulated bone marrow-derived macrophages

Why This Matters

For preclinical IBD research, 17(R)-RvD1 provides the highest potency among tested D-series resolvins, with a mechanistically distinct ALX/FPR2-dependent pathway — a dual advantage for researchers seeking the most efficacious resolvin for gastrointestinal inflammation studies.

• [1] Bento AF, Claudino RF, Dutra RC, Marcon R, Calixto JB. Omega-3 fatty acid-derived mediators 17(R)-hydroxy docosahexaenoic acid, aspirin-triggered resolvin D1 and resolvin D2 prevent experimental colitis in mice. J Immunol. 2011;187(4):1957-1969. doi:10.4049/jimmunol.1101305 View Source

FPR2/ALX Receptor Agonism Potency of 17(R)-RvD1 in the Context of Pro-Resolving Lipid Mediators

17(R)-RvD1 acts as a full agonist at the human formyl peptide receptor 2 (FPR2/ALX) with a pEC50 of 11.1 as recorded in the IUPHAR/BPS Guide to Pharmacology [1]. This places 17(R)-RvD1 among the highest-potency endogenous agonists at this receptor. The potency order at FPR2 for lipid mediators is reported as: lipoxin A4 ≈ aspirin-triggered lipoxin A4 (ATLa2) ≈ resolvin D1 >> 15-deoxy-LXA4 > C16:0 ceramide [2]. While 17(S)-RvD1 shares this FPR2 agonism, the 17(R)-RvD1 epimer couples FPR2 activation with resistance to metabolic inactivation, enabling sustained receptor engagement. In functional assays, FPR2/ALX antagonism with BOC-2 abolished the anti-inflammatory and anti-nociceptive effects of 17(R)-RvD1 in multiple models, confirming the receptor-dependence of its in vivo pharmacology [3][4].

FPR2/ALX agonism

Class-level

pEC50 = 11.1 (EC50 ≈ 8 pM)

Recombinant human FPR2/ALX expression systems

Sustained receptor engagement context due to metabolic stability.

Comparable potency to 17(S)-RvD1; class-ranked among highest-potency endogenous agonists.

Evidence Dimension	FPR2/ALX receptor agonism potency
Target Compound Data	17(R)-RvD1 (AT-RvD1): FPR2/ALX full agonist, pEC50 = 11.1 (EC50 ≈ 7.9 × 10⁻¹² M)
Comparator Or Baseline	Lipoxin A4 and ATLa2: comparable potency at FPR2 (pEC50 values in similar range). 17(S)-RvD1: also an FPR2 agonist with comparable potency. Class context: resolvin D1 >> 15-deoxy-LXA4 > C16:0 ceramide.
Quantified Difference	pEC50 11.1 corresponds to sub-nanomolar potency (~8 pM). No statistically significant potency difference between 17(R) and 17(S) epimers at FPR2 reported.
Conditions	Recombinant human FPR2/ALX expressed in heterologous systems; functional assays

Why This Matters

For FPR2/ALX-targeted drug discovery or receptor pharmacology studies, 17(R)-RvD1 offers the practical advantage of sustained receptor engagement due to its metabolic stability, making it preferable to 17(S)-RvD1 for extended-duration receptor activation experiments.

• [1] IUPHAR/BPS Guide to Pharmacology. aspirin-triggered resolvin D1 ligand page (Ligand ID: 6239). FPR2: Full agonist, pEC50 11.1. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. resolvin D1 ligand page (Ligand ID: 3934). FPR2 potency order comments. View Source
• [3] Bento AF, et al. Omega-3 fatty acid-derived mediators 17(R)-hydroxy docosahexaenoic acid, aspirin-triggered resolvin D1 and resolvin D2 prevent experimental colitis in mice. J Immunol. 2011;187(4):1957-1969. ALX blockade reversed AT-RvD1 beneficial effects. View Source
• [4] Yatomi M, Hisada T, Ishizuka T, et al. 17(R)-resolvin D1 ameliorates bleomycin-induced pulmonary fibrosis in mice. Physiol Rep. 2015;3(12):e12628. 17(R)-RvD1 effects inhibited by ALX/FPR2 antagonist. View Source

Spinal Anti-Nociceptive Electrophysiology: 17(R)-RvD1 Effects on WDR Neuron Responses in Inflammatory Pain

Direct spinal administration of 17(R)-RvD1 (15 ng/50 µl) in carrageenan-inflamed rats significantly inhibited deep dorsal horn wide dynamic range (WDR) neuron responses to transcutaneous electrical stimulation. Specifically, C-fiber-evoked responses were inhibited by 29%, Aδ-fiber responses by 27%, wind-up by 53%, and post-discharge by 46% compared to pre-drug baseline (p < 0.05) [1]. These inhibitory effects were abolished by spinal pre-administration of the FPR2/ALX antagonist BOC-2 (50 µg/50 µl), confirming receptor-mediated mechanism [1]. Notably, 17(R)-RvD1 did not alter evoked WDR neuron responses in non-inflamed or monosodium iodoacetate (MIA)-induced osteoarthritic rats, demonstrating state-dependent modulation specific to acute inflammatory pain [1]. While no direct head-to-head comparator compound was tested in this electrophysiology paradigm, the state-dependent selectivity (inflammatory pain vs. OA pain vs. naïve) provides evidence for context-specific neuronal modulation not reported for other resolvins using identical methodology.

Spinal electrophysiology

Endpoint context

WDR neuron wind-up inhibited 53%, post-discharge 46% (p

In vivo rat electrophysiology; carrageenan inflammatory pain model

State-dependent nociceptive modulation specific to acute inflammatory conditions.

No response in non-inflamed or osteoarthritic models; FPR2/ALX antagonist abolished effects.

Evidence Dimension	Spinal WDR neuron electrophysiological responses in anesthetized rats
Target Compound Data	17(R)-RvD1 (15 ng/50 µl, spinal): C-fiber inhibition 29%, Aδ-fiber inhibition 27%, wind-up inhibition 53%, post-discharge inhibition 46% (all p < 0.05 vs. pre-drug)
Comparator Or Baseline	Pre-drug baseline (within-subject control). BOC-2 (FPR2/ALX antagonist, 50 µg/50 µl) abolished all inhibitory effects, serving as mechanistic comparator. Non-inflamed and MIA-OA rats showed no response to 17(R)-RvD1.
Quantified Difference	Wind-up inhibition (53%) > post-discharge (46%) > C-fiber (29%) ≈ Aδ-fiber (27%). No inhibition in non-inflamed or OA conditions (0% change).
Conditions	In vivo electrophysiology in anesthetized rats; carrageenan-induced acute inflammatory pain model; transcutaneous electrical stimulation of hind paw; spinal (intrathecal) drug administration

Why This Matters

This dataset provides direct neurophysiological evidence for 17(R)-RvD1's ability to modulate spinal nociceptive processing selectively during inflammatory states, supporting its procurement for pain neurobiology studies where circuit-level mechanism of action is the experimental endpoint.

• [1] Gao X, Kim HK, Chung JM, Chung K. Inhibitory effects of aspirin-triggered resolvin D1 on spinal nociceptive processing in rat pain models. J Neuroinflammation. 2016;13(1):233. doi:10.1186/s12974-016-0676-6 View Source

High-Impact Application Scenarios for 17(R)-Resolvin D1 Based on Quantitative Differentiation Evidence

Sustained-Exposure Inflammation Resolution Studies Requiring Metabolically Stable Resolvin D1

In experimental protocols exceeding the short half-life of endogenous 17(S)-RvD1 — including chronic in vivo dosing regimens, continuous infusion studies, multi-day organoid or tissue explant cultures, and long-duration electrophysiology recordings — 17(R)-RvD1 is the only resolvin D1 epimer that resists eicosanoid oxidoreductase-mediated inactivation to the biologically inert 17-oxo metabolite. Its equipotency with 17(S)-RvD1 at FPR2/ALX (pEC50 11.1) and in PMN transendothelial migration (EC50 ≈ 30 nM) ensures that the metabolic stability advantage does not come at the cost of compromised acute pharmacodynamics. Procurement of 17(R)-RvD1 rather than 17(S)-RvD1 directly mitigutes the confounding variable of time-dependent loss of bioactivity in these experimental designs. [1]

TRPV3-Mediated Peripheral Nociception, Keratinocyte Biology, and Dermatological Pain Research

17(R)-RvD1 is uniquely suited for studies investigating TRPV3 ion channel function in peripheral sensory biology. With a TRPV3 IC50 of 398 nM and no detectable activity at TRPV1, TRPV2, TRPV4, TRPA1, or TRPM8, it serves as a selective pharmacological probe for dissecting TRPV3-specific contributions to thermal nociception, keratinocyte signaling, and skin barrier function. The compound's demonstrated efficacy in attenuating TRPV3-specific acute pain behaviors and reversing thermal hypersensitivity in inflammatory models validates its utility in preclinical analgesic development. No other commercially available resolvin family member — including 17(S)-RvD1, RvD2, RvE1, or lipoxin A4 — has been shown to inhibit TRPV3, making 17(R)-RvD1 an irreplaceable tool compound for this target. [2]

Preclinical Inflammatory Bowel Disease (IBD) Efficacy Studies with Maximum Potency D-Series Resolvin

Among the D-series resolvins tested in experimental colitis, 17(R)-RvD1 (AT-RvD1) demonstrated superior potency to both RvD2 and its precursor 17R-HDHA across multiple endpoints including disease activity index, body weight preservation, colonic tissue damage, and neutrophil infiltration. Its ALX/FPR2-dependent mechanism for suppressing IL-6, MCP-1, IFN-γ, and TNF-α production in macrophages distinguishes it mechanistically from RvD2 and 17R-HDHA, which do not recruit this pathway for cytokine inhibition. For IBD researchers seeking the most efficacious single-agent resolvin for DSS- or TNBS-induced colitis models, the head-to-head comparative data identify 17(R)-RvD1 as the evidence-based first choice. [3]

Acute Lung Injury, Pulmonary Fibrosis, and Immune Complex-Mediated Inflammation Models

17(R)-RvD1 has demonstrated efficacy in three independent pulmonary inflammation paradigms: (i) cigarette smoke-induced acute lung inflammation, where inhaled 17(R)-RvD1 (100 ng) promoted resolution by reducing neutrophil and macrophage infiltration and pro-inflammatory cytokine levels; (ii) bleomycin-induced pulmonary fibrosis, where systemic 17(R)-RvD1 attenuated collagen deposition, neutrophil infiltration, and IL-1β/TGF-β1/CTGF expression via an ALX/FPR2-dependent mechanism, including at later fibrotic stages; and (iii) IgG immune complex-induced lung injury, where 17(R)-RvD1 significantly reduced vascular permeability, BALF neutrophil content, and NF-κB/C/EBPβ activation. The breadth of pulmonary indications, combined with its metabolic stability advantage, positions 17(R)-RvD1 as the preferred resolvin for respiratory inflammation research programs. [1][4][5]

Application

Selection Property

Validation Focus

Sustained-exposure inflammation resolution studies

Metabolic stability to eicosanoid oxidoreductase

Time-course bioactivity persistence vs. 17(S)-RvD1

TRPV3-mediated peripheral nociception and keratinocyte signaling

Selective TRPV3 ion channel inhibition

Selectivity panel against TRPV1/2/4/PA1/PM8

Preclinical inflammatory bowel disease model studies

ALX/FPR2-dependent cytokine suppression pathway

Colitis model-response endpoints and ALX blockade reversal

Pulmonary inflammation and fibrosis model studies

Multi-model pulmonary endpoint attenuation

Collagen deposition, cytokine profiling, and receptor-dependence verification

• [1] Sun YP, Oh SF, Uddin J, et al. Resolvin D1 and its aspirin-triggered 17R epimer. Stereochemical assignments, anti-inflammatory properties, and enzymatic inactivation. J Biol Chem. 2007;282(13):9323-9334. doi:10.1074/jbc.M609212200 View Source
• [2] Bang S, Yoo S, Yang TJ, Cho H, Kim YG, Hwang SW. 17(R)-resolvin D1 specifically inhibits transient receptor potential ion channel vanilloid 3 leading to peripheral antinociception. Br J Pharmacol. 2012;165(3):683-692. doi:10.1111/j.1476-5381.2011.01568.x View Source
• [3] Bento AF, Claudino RF, Dutra RC, Marcon R, Calixto JB. Omega-3 fatty acid-derived mediators 17(R)-hydroxy docosahexaenoic acid, aspirin-triggered resolvin D1 and resolvin D2 prevent experimental colitis in mice. J Immunol. 2011;187(4):1957-1969. doi:10.4049/jimmunol.1101305 View Source
• [4] Yatomi M, Hisada T, Ishizuka T, et al. 17(R)-resolvin D1 ameliorates bleomycin-induced pulmonary fibrosis in mice. Physiol Rep. 2015;3(12):e12628. doi:10.14814/phy2.12628 View Source
• [5] Tang H, Liu Y, Yan C, Petasis NA, Serhan CN, Gao H. Protective actions of aspirin-triggered (17R) resolvin D1 and its analogue, 17R-hydroxy-19-para-fluorophenoxy-resolvin D1 methyl ester, in C5a-dependent IgG immune complex-induced inflammation and lung injury. J Immunol. 2014;193(7):3769-3778. doi:10.4049/jimmunol.1400942 View Source